![molecular formula C11H9NO2S B2990894 2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid CAS No. 582325-50-6](/img/structure/B2990894.png)
2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid
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Description
2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research has shown that derivatives of 2-Methyl-6-(thiophen-2-yl)pyridine-3-carboxylic acid, such as 4-thiazolidinones and 2-azetidinones, exhibit significant antibacterial and antifungal activities. These compounds were synthesized from thiophene-2-aldehyde and p-methyl acetophenone, further reacting with guanidine nitrate to produce pyrimidin-2-ylamine derivatives. These derivatives were tested against various bacterial and fungal strains, showing potential as novel antimicrobial agents (Patel & Patel, 2017).
Photocatalytic and Sensing Activities
Coordination polymers based on a pyridinephenyl bifunctional ligand derived from this compound have demonstrated excellent photocatalytic activities and luminescence sensing capabilities. These properties are particularly useful in environmental remediation, such as the degradation of pollutants like methylene blue, and in sensing applications for detecting ions and antibiotics in aqueous solutions (Xue et al., 2021).
Nonlinear Optical Properties
The nonlinear optical (NLO) properties of thiopyrimidine derivatives, which can be synthesized from compounds related to this compound, have been explored in detail. These studies indicate that such compounds exhibit significant NLO behavior, making them promising candidates for optoelectronic applications (Hussain et al., 2020).
Antimycobacterial Activity
Derivatives of this compound have been investigated for their antimycobacterial properties. Compounds synthesized from nicotinohydrazide showed promising activity against mycobacterial strains, indicating potential use in developing new antimycobacterial agents (R.V.Sidhaye et al., 2011).
Properties
IUPAC Name |
2-methyl-6-thiophen-2-ylpyridine-3-carboxylic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C11H9NO2S/c1-7-8(11(13)14)4-5-9(12-7)10-3-2-6-15-10/h2-6H,1H3,(H,13,14) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNFFJSOIYVQTCG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C2=CC=CS2)C(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>32.9 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID24833493 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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